Cas no 88183-78-2 (2-Propenoic acid, 2-[(methoxycarbonyl)amino]-3-phenyl-, (E)-)

• Product name: 2-Propenoic acid, 2-[(methoxycarbonyl)amino]-3-phenyl-, (E)-
• CAS No: 88183-78-2
• MF: C₁₁H₁₁NO₄
• MW: 221.20934
• CID: 641890
• PubChem ID: 71410216

2-Propenoic acid, 2-[(methoxycarbonyl)amino]-3-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-[(methoxycarbonyl)amino]-3-phenyl-, (E)-
• 2-(methoxycarbonylamino)-3-phenylprop-2-enoic acid
• 88183-78-2
• DTXSID50829905
• 2-[(Methoxycarbonyl)amino]-3-phenylprop-2-enoic acid

• Inchi： InChI=1S/C11H11NO4/c1-16-11(15)12-9(10(13)14)7-8-5-3-2-4-6-8/h2-7H,1H3,(H,12,15)(H,13,14)
• InChI Key： OYYUVNYZWHJQLD-UHFFFAOYSA-N
• SMILES： COC(=O)NC(=CC1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų